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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5
CAS No.: 1189511-46-3
Cat. No.: B15558787
Get Quote
. J

For immediate release:

This technical guide provides an in-depth overview of 7-Amino-nitrazepam-d5, a critical
analytical tool for researchers, scientists, and drug development professionals. This document
outlines its chemical properties, metabolic context, and detailed methodologies for its
application in quantitative analysis.

Introduction

7-Amino-nitrazepam-d>5 is the deuterium-labeled analogue of 7-aminonitrazepam.[1]
Deuteration, the substitution of hydrogen with its heavy isotope deuterium, results in a
molecule with a higher mass but nearly identical chemical properties to its unlabeled
counterpart.[2] This characteristic makes 7-Amino-nitrazepam-d5 an ideal internal standard for
mass spectrometry-based quantification of 7-aminonitrazepam in biological matrices.[3][4][5] 7-
aminonitrazepam is the major urinary metabolite of nitrazepam, a benzodiazepine prescribed
for insomnia.[3][6] Accurate quantification of this metabolite is crucial in clinical toxicology,
forensic analysis, and pharmacokinetic studies.[3][5]
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Physicochemical Properties

A summary of the key physicochemical properties of 7-Amino-nitrazepam-d5 is presented in
the table below.

Property Value Reference

7-amino-5-(2,3,4,5,6-

] pentadeuteriophenyl)-1,3-
Chemical Name ) ) ) [7]
dihydro-1,4-benzodiazepin-2-

one
Synonyms 7-Aminonitrazepam-d5 [3]
CAS Number 1189511-46-3 [1]
Molecular Formula C15HsDsNsO [1]
Molecular Weight 256.31 g/mol [1]
Appearance Pale Yellow Solid [8]
Melting Point 240-242°C [8]
Storage Temperature -20°C Freezer [819]
Solubility Slightly soluble in DMSO and ]

Methanol

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes extensive metabolism in the liver, primarily through nitroreduction to
form 7-aminonitrazepam.[3] This reaction is catalyzed by enzymes such as aldehyde oxidase 1
(AOX1). Subsequently, 7-aminonitrazepam can be acetylated by N-acetyltransferase 2 (NAT2)
to form 7-acetylaminonitrazepam.[3] Cytochrome P450 enzymes, particularly CYP3A4, are also
involved in the metabolism of nitrazepam and its metabolites.[3][7]
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Metabolic pathway of Nitrazepam to its major metabolites.

Experimental Protocols

7-Amino-nitrazepam-d>5 is primarily used as an internal standard in chromatographic methods
coupled with mass spectrometry. Below are representative protocols for sample preparation
and analysis.

Sample Preparation from Urine for LC-MS/MS Analysis

This protocol is a composite of methodologies described in the literature for the analysis of
benzodiazepine metabolites in urine.[5][10][11]

e Enzymatic Hydrolysis: To a 1 mL urine sample, add a known concentration of 7-Amino-
nitrazepam-d>5 as the internal standard. Add 0.5 mL of 3-glucuronidase solution in an
appropriate buffer (e.g., acetate buffer, pH 5.0) to deconjugate the metabolites. Incubate the
mixture at an elevated temperature (e.g., 50-65°C) for 1 to 3 hours.[10][11]

e pH Adjustment: After incubation, adjust the pH of the sample to approximately 9-10 with a
suitable base (e.g., ammonium hydroxide).

e Liquid-Liquid Extraction (LLE): Add 5 mL of an organic solvent or a mixture of solvents (e.g.,
ethyl acetate, dichloromethane/isopropanol) to the sample. Vortex the mixture for 10-15
minutes. Centrifuge at 3000 rpm for 10 minutes to separate the layers.

o Evaporation and Reconstitution: Transfer the organic layer to a clean tube and evaporate to
dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small
volume (e.g., 100 pL) of the mobile phase used for the LC-MS/MS analysis.
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Workflow for LC-MS/MS sample preparation from urine.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)

The following are typical LC-MS/MS parameters for the analysis of 7-aminonitrazepam.
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Parameter Typical Value

C18 reversed-phase column (e.g., 100 mm x 2.1

LC Column
mm, 3.5 um)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid
Start with a low percentage of B, ramp up to a

Gradient high percentage of B, and then return to initial
conditions for equilibration.

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5-20uL

lonization Mode Electrospray lonization (ESI), Positive Mode
Precursor and product ions for 7-
aminonitrazepam and 7-Amino-nitrazepam-d5
would be determined by direct infusion and
optimized. For 7-aminonitrazepam (MW

MS/MS Transitions 251.28), a likely precursor ion is [M+H]* at m/z

252. For 7-Amino-nitrazepam-d5 (MW 256.31),
the precursor ion would be [M+H]* at m/z 257.
Product ions would be selected based on

fragmentation patterns.

Sample Preparation and Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on established methods for the GC-MS analysis of benzodiazepine
metabolites.[12][13]

o Extraction: Perform enzymatic hydrolysis and liquid-liquid extraction as described for the LC-
MS/MS sample preparation (steps 1-3).

» Derivatization: Evaporate the organic extract to dryness. Add a derivatizing agent such as
N,O-bis(trimethylsilyltrifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[13]
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Heat the mixture at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives.

o GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Parameter Typical Value

Capillary column suitable for drug analysis (e.qg.,

GC Column 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm,
0.25 pm)

Carrier Gas Helium

Injector Temperature 250 - 280°C

Start at a lower temperature (e.g., 150°C), hold
for 1 minute, then ramp up to a higher

Oven Program
temperature (e.g., 300°C) at a rate of 15-

20°C/min.

lonization Mode Electron lonization (EI)

Selected lon Monitoring (SIM) of characteristic
MS Mode ions for the derivatized 7-aminonitrazepam and

its deuterated internal standard.

Data Analysis and Interpretation

For quantitative analysis, a calibration curve is constructed by plotting the ratio of the peak area
of the analyte (7-aminonitrazepam) to the peak area of the internal standard (7-Amino-
nitrazepam-d5) against the concentration of the analyte. The concentration of 7-
aminonitrazepam in unknown samples is then determined from this calibration curve. The use
of a deuterated internal standard corrects for variations in sample preparation and instrument
response, leading to highly accurate and precise results.

Conclusion

7-Amino-nitrazepam-d5 is an indispensable tool for the accurate quantification of 7-
aminonitrazepam in biological samples. Its use as an internal standard in LC-MS/MS and GC-
MS methods ensures the reliability of analytical data in clinical and forensic toxicology, as well
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as in pharmacokinetic research. This guide provides a comprehensive overview and

foundational protocols to aid researchers in the application of this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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